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Compound of Interest

Compound Name: 2-Isopropyl-3-methoxypyrazine

Cat. No.: B1215460

An In-depth Technical Guide to 2-Isopropyl-3-methoxypyrazine

For Researchers, Scientists, and Drug Development
Professionals

Introduction

2-Isopropyl-3-methoxypyrazine (IPMP) is a naturally occurring heterocyclic organic
compound that belongs to the pyrazine family.[1][2] It is a potent aroma and flavor compound
found in a variety of natural sources, including plants, microorganisms, and insects.[1][3][4]
Renowned for its distinct earthy, green pea, and bell pepper aroma, IPMP is a significant
contributor to the sensory profile of many foods and beverages, such as wine, coffee, and
various vegetables.[2][5][6] Its extremely low odor detection threshold makes it a molecule of
great interest in the flavor and fragrance industries.[7][8] Beyond its role in sensory science,
IPMP also functions as a semiochemical in insects, acting as a defensive allomone or an
attractant.[4] This guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2-Isopropyl-3-methoxypyrazine, along with detailed experimental
protocols for its synthesis and analysis.

Physical and Chemical Properties

2-1sopropyl-3-methoxypyrazine is typically a colorless to pale yellow liquid at room
temperature.[5][9] It is characterized by its high volatility and solubility in alcohol, with limited
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solubility in water.[10]

Property Value References
2-methoxy-3-propan-2-

IUPAC Name ) y-=prop [1]
ylpyrazine
2-Methoxy-3-

Synonyms isopropylpyrazine, 3-Isopropyl-  [11]
2-methoxypyrazine

CAS Number 25773-40-4 [2]

Molecular Formula CsH12N20 [1][2]

Molecular Weight 152.19 g/mol [1]
Colorless to pale yellow clear

Appearance o [51[°]
liquid

- ) 120-125 °C @ 20 mmHg; 189-

Boiling Point [11[2][10]
190 °C @ 760 mmHg

Density 0.996 g/mL @ 25 °C [12][13]

Refractive Index n20/D 1.494 [12]

B Soluble in alcohol; Water:

Solubility [2][10]
698.6 mg/L @ 25 °C (est.)

logP (o/w) 2.414 (est.) [2][10]

Flash Point 67 °C (152.6 °F) - closed cup [9][12]

Vapor Pressure 0.274 mmHg @ 25 °C (est.) [10]
Earthy, green pea, beany,

Odor Profile V9 P y [2][10][12]
nutty, chocolate
Extremely low, in the

Odor Threshold nanogram per liter (ng/L) [71[8]

range

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.thegoodscentscompany.com/data/rw1107761.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C25773404&Mask=200
https://www.hmdb.ca/metabolites/HMDB0040340
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.hmdb.ca/metabolites/HMDB0040340
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.chemimpex.com/products/43562
https://www.scentree.co/en/2-methoxy-3-isopropyl_pyrazine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropyl-3-methoxypyrazine
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.scientificlabs.co.uk/product/synthetic-flavours-and-fragrances-other/W335808-100G
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.scentree.co/en/2-methoxy-3-isopropyl_pyrazine.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.hmdb.ca/metabolites/HMDB0040340
https://www.thegoodscentscompany.com/data/rw1107761.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/w335808
https://pubmed.ncbi.nlm.nih.gov/19241569/
https://www.researchgate.net/publication/280318888_Determination_of_Ortho-_and_Retronasal_Detection_Thresholds_for_2-Isopropyl-3-Methoxypyrazine_in_Wine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Spectral Data

The structural elucidation of 2-lsopropyl-3-methoxypyrazine is supported by various

spectroscopic techniques. The following table summarizes key spectral information.

Spectroscopy Type Key Information References
Spectral data is publicl

1H NMR P _ P Y [1]
available.
Spectrum recorded in CDCls

13C NMR [1]14]
solvent.
Spectrum recorded in

15N NMR [15]
CDCI3/CHsNO: solvent.
Major m/z fragments: 137 (M-

Mass Spectrometry (EI) [1][11]

CHs), 152 (M*), 124 (M-Cz2Ha4)

Infrared (FTIR)

Spectra available for Neat,
ATR, and Vapor Phase

samples.

[1]

Raman (FT-Raman)

Spectral data is available.

[1]

Experimental Protocols
Synthesis of 2-Isopropyl-3-methoxypyrazine

The synthesis of 2-methoxy-3-alkylpyrazines typically involves a two-step process: the

formation of a hydroxypyrazine precursor followed by methylation.[16]

Methodology:

e Step 1: Condensation to form 2-Hydroxy-3-isopropylpyrazine

o This step is commonly achieved through a condensation reaction, such as the Gutknecht

or Gastaldi condensation.[9]
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o A general approach involves the reaction of an a-amino acid amide (in this case, valine
amide, derived from the amino acid valine) with glyoxal.[16]

o The reactants are typically heated in a suitable solvent under acidic conditions, leading to
the cyclization and formation of the 2-hydroxypyrazine ring structure.

o Step 2: O-Methylation

o The 2-hydroxy-3-isopropylpyrazine intermediate is then O-methylated to yield the final
product.[16]

o A common methylating agent is methyl iodide (CHsl) or diazomethane (CHz2N2z).[16]

o The reaction is carried out in the presence of a base (e.g., sodium hydride) to deprotonate
the hydroxyl group, forming an alkoxide that then reacts with the methylating agent via
nucleophilic substitution.

o The final product, 2-lIsopropyl-3-methoxypyrazine, is then purified using standard
techniques such as distillation or chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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